4-(2-Methylphenyl)piperidine hydrochloride
Overview
Description
4-(2-Methylphenyl)piperidine hydrochloride is a unique chemical compound with the empirical formula C12H18ClN . It is provided to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
The synthesis of piperidine derivatives, including this compound, has been a subject of interest in modern organic chemistry .Molecular Structure Analysis
The molecular structure of this compound includes a six-membered piperidine ring with one nitrogen atom and five carbon atoms in the sp3-hybridized state . The InChI key for this compound is UJEPFWNSLTXXGP-UHFFFAOYSA-N .Physical and Chemical Properties Analysis
This compound has a molecular weight of 211.73 g/mol . It has two hydrogen bond donors and one hydrogen bond acceptor .Scientific Research Applications
Anti-Acetylcholinesterase Activity
- Piperidine Derivatives in Antidementia Agents : A series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, including compounds closely related to 4-(2-Methylphenyl)piperidine hydrochloride, have shown potent anti-acetylcholinesterase activity. These derivatives are promising for the development of antidementia agents due to their significant increase in acetylcholine content in the cerebral cortex and hippocampus of rats (Sugimoto et al., 1990).
Antifungal and Analgesic Activities
- 2,6-Diaryl-3-methyl-4-piperidone Derivatives for Antifungal and Analgesic Applications : Research has explored the synthesis of 2,6-diaryl-3-methyl-4-piperidone derivatives, related to this compound, for their antifungal and analgesic properties. Some of these compounds demonstrated high analgesic and local anesthetic activity, as well as potent antifungal effects against Aspergillus niger and Candida albicans (Rameshkumar et al., 2003).
Neuroprotective Properties
- Neuroprotective Agents : Piperidine derivatives, closely related to this compound, have been identified as potent N-methyl-D-aspartate (NMDA) antagonists. These compounds, such as CP-101,606, show promise as neuroprotective agents, potentially beneficial in conditions like glutamate toxicity (Chenard et al., 1995).
Anticancer Activity
- Anticancer Potential in Piperidine-Based Compounds : A study on piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids revealed their potential as anticancer agents. These compounds, structurally related to this compound, demonstrated significant inhibitory effects on cancer cell growth, suggesting their potential use in anti-leukemia treatments (Rehman et al., 2018).
Antibacterial Properties
- Antibacterial Applications : N-substituted acetamide derivatives of azinane-bearing 1,3,4-oxadiazole nucleus, structurally related to this compound, have been synthesized and evaluated for antibacterial activity. These compounds showed moderate inhibitory effects against various bacterial strains, indicating their potential as antibacterial agents (Iqbal et al., 2017)
Properties
IUPAC Name |
4-(2-methylphenyl)piperidine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N.ClH/c1-10-4-2-3-5-12(10)11-6-8-13-9-7-11;/h2-5,11,13H,6-9H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJEPFWNSLTXXGP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2CCNCC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00620368 | |
Record name | 4-(2-Methylphenyl)piperidine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00620368 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
82212-02-0 | |
Record name | 4-(2-Methylphenyl)piperidine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00620368 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(2-methylphenyl)piperidine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.